2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetic acid hydrochloride

• IUPAC Name: 2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C9H7ClN2O2.ClH/c10-6-1-2-8-11-7(3-9(13)14)5-12(8)4-6;/h1-2,4-5H,3H2,(H,13,14);1H
• InChI Key: NFUZQSCXQKETTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)CC(=O)O.Cl
• Molecular Formula: C9H8Cl2N2O2
• Molecular Weight: 247.07 g/mol

Description

2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetic acid hydrochloride is a chemical compound with the empirical formula C9H8Cl2N2O2. It is a solid substance.

Molecular Structure Analysis

The molecular weight of this compound is 247.08. The SMILES string representation of the molecule is O=C(O)CC1=CN(C=C(Cl)C=C2)C2=N1.Cl.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its empirical formula is C9H8Cl2N2O2, and its molecular weight is 247.08.

Scientific Research Applications

Structural and Magnetic Properties

Research on hydrochloride crystals based on 2-(imidazo[1,2–a]pyridin-2-yl)-2-oxoacetic acid radical has shown that these compounds can exhibit low magnetic susceptibilities due to the formation of diamagnetic dimers through intermolecular close contacts or supramolecular interactions. One crystal displayed quasi-one-dimensional columnar stacking chain and weak antiferromagnetic behavior, while another revealed unusual magnetic behavior due to dimers assembled by hydrogen bonds and anion–π interactions (Yong, Zhang, & She, 2013).

Coordination Polymers and Supramolecular Frameworks

A study utilizing a new ligand, 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid (H2L1), to construct zero-dimensional complexes and a one-dimensional zig-zag chain coordination polymer, has shown that the dimensionality of these structures can be significantly influenced by organic solvents. This research has implications for the design of materials with specific dimensional properties and potential applications in photoluminescence or magnetic materials (Yin, Li, Yan, & Yong, 2021).

Phosphorescence and Fluorescence

Novel positional isomers containing the 2-chloroimidazo[1,2-a]pyridine moiety have been synthesized, demonstrating different phosphorescent colors and quantum yields. These compounds also exhibited reversible phosphorescent color switching in response to acid-base vapor stimuli, suggesting their potential use in developing dynamic functional materials for sensing applications (Li & Yong, 2019).

Synthesis and Structural Studies

Research into the synthesis and structural characterization of derivatives such as (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids has contributed to the understanding of molecular conformations in solution and crystal form. These studies provide valuable insights into the regioselective formation of derivatives and their potential applications in organic synthesis (Chui, Dolzhenko, Kolotova, Kozminykh, Heng, & Khrustalev, 2004).

Antitumor Activity

A study on zero-/two-dimensional coordination complexes based on substituted imidazo[1,2-a]pyridine ligands has evaluated their antitumor activity on human myocardial aneurysm cells. The research highlights the potential of these complexes in inhibiting cancer cell viability and proliferation, providing a foundation for further investigation into their therapeutic applications (Liu, Zhuo, Chen, Han, Wang, & Hou, 2020).